Cas no 2402830-09-3 ((2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methanamine;dihydrochloride)

• Product Name: (2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methanamine;dihydrochloride
• CAS No: 2402830-09-3
• MF: C₉H₁₆Cl₂N₂S
• MW: 255.207738876343
• CID: 6324970
• PubChem ID: 145915791
• Update Time: 2025-05-21

(2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methanamine dihydrochloride
• (2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methanamine;dihydrochloride
• 2402830-09-3
• EN300-6763431

• Inchi： 1S/C9H14N2S.2ClH/c1-6-11-9-7(5-10)3-2-4-8(9)12-6;;/h7H,2-5,10H2,1H3;2*1H
• InChI Key： HUZWTXVERWNNTK-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(C)=NC2=C1CCCC2CN

Computed Properties

• Exact Mass: 254.0411251g/mol
• Monoisotopic Mass: 254.0411251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on (2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methanamine;dihydrochloride

Research Brief on (2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methanamine;dihydrochloride (CAS: 2402830-09-3)

The compound (2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methanamine;dihydrochloride (CAS: 2402830-09-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and emerging applications in drug discovery and development.

Recent studies have highlighted the structural uniqueness of this benzothiazole derivative, which features a tetrahydrobenzothiazole core linked to a methanamine group. The dihydrochloride salt form enhances its solubility and stability, making it a promising candidate for further pharmacological evaluation. Researchers have explored its interactions with various biological targets, particularly in the central nervous system (CNS), where it exhibits modulatory effects on neurotransmitter systems.

One of the key findings from recent investigations is the compound's potential as a modulator of dopamine and serotonin receptors. In vitro and in vivo studies have demonstrated its ability to influence receptor binding affinity and downstream signaling pathways, suggesting possible applications in neuropsychiatric disorders such as depression, anxiety, and Parkinson's disease. Additionally, its structural similarity to known pharmacophores has prompted investigations into its role as a scaffold for designing novel CNS-active drugs.

Another area of interest is the compound's pharmacokinetic profile. Recent preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, revealing favorable bioavailability and blood-brain barrier penetration. These characteristics underscore its potential as a lead compound for CNS-targeted therapies. Furthermore, synthetic modifications of the core structure have been explored to optimize its therapeutic index and reduce off-target effects.

In the context of drug development, (2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methanamine;dihydrochloride has been incorporated into high-throughput screening assays to identify novel bioactive molecules. Its versatility as a building block in medicinal chemistry has enabled the synthesis of diverse analogs with varying biological activities. Researchers are also investigating its potential in combination therapies, particularly with existing CNS drugs, to enhance efficacy and reduce side effects.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as dose optimization, long-term safety, and specificity for target receptors require further investigation. Ongoing studies are employing advanced techniques such as X-ray crystallography and molecular dynamics simulations to elucidate its binding modes and mechanism of action at the atomic level.

In conclusion, (2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methanamine;dihydrochloride represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with its promising biological activities, position it as a valuable tool for understanding CNS pharmacology and developing next-generation therapeutics. Future research should focus on expanding its applications, refining its pharmacological properties, and advancing it through preclinical and clinical development pipelines.